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Compound of Interest

Compound Name: 4-Methyloxazole-2-carboxylic acid

Cat. No.: B568856 Get Quote

This guide provides essential physicochemical data for 4-Methyloxazole-2-carboxylic acid, a

heterocyclic compound of interest to researchers and professionals in the fields of medicinal

chemistry and drug development.

Physicochemical Properties
The fundamental molecular attributes of 4-Methyloxazole-2-carboxylic acid are summarized

below.

Property Value Source

Molecular Formula C5H5NO3 [1][2]

Molecular Weight 127.10 g/mol [1][2][3]

Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the chemical name, its

elemental composition (molecular formula), and its calculated molecular weight.
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Figure 1. Structure-Property Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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